N-(2,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O4/c1-27-15-9-10-18(19(12-15)28-2)23-20(25)16-7-5-11-24(21(16)26)13-14-6-3-4-8-17(14)22/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: XXHDPZOPDYOWBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F)OC
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O4 and its molecular weight is 382.391. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Polymer Science

Synthesis of Complex Molecules : Research has focused on developing novel synthetic routes and characterizing complex molecules that share structural similarities, such as aromatic polyamides and carboxamides. These studies contribute to advancing methodologies in organic synthesis, facilitating the production of materials with potential applications in various industries, including pharmaceuticals and materials science.

• Polymer Development : The synthesis and characterization of aromatic polyamides based on specific bis(ether-carboxylic acid) or dietheramine derivatives have been explored. These polymers are noted for their solubility in organic solvents and potential for creating transparent and tough films, which could be valuable in coatings and other materials applications (Yang, Hsiao, & Yang, 1999).

• High-Performance Materials : Investigations into the synthesis of new polyamides and polyimides, including those with specific functional groups, have shown these materials possess high thermal stability and solubility in organic solvents. Such characteristics are crucial for developing high-performance materials used in aerospace, electronics, and automotive industries (Liaw, Hsu, Chen, & Lin, 2002).

Pharmacological Applications

Drug Design and Antimicrobial Agents : The structural motif of dihydropyridine and its derivatives has been explored for its potential in drug design, particularly in developing inhibitors targeting specific enzymes or receptors involved in disease pathways.

• HIV Integrase Inhibitors : Compounds with a dihydropyridine core have been studied for their ability to inhibit HIV integrase, a key enzyme in the HIV replication cycle. These inhibitors are crucial in developing new treatments for HIV/AIDS, showcasing the potential therapeutic applications of such chemical structures (Pace et al., 2007).

• Antibacterial Agents : The synthesis and evaluation of pyridonecarboxylic acids and their analogues have demonstrated significant antibacterial activity. These findings are vital for addressing the growing concern of antibiotic resistance, indicating the potential of such compounds in developing new antibacterial drugs (Egawa et al., 1984).